Cas no 1804408-41-0 (Methyl 2-cyano-3-hydroxypyridine-4-acetate)

• Product Name: Methyl 2-cyano-3-hydroxypyridine-4-acetate
• CAS No: 1804408-41-0
• MF: C₉H₈N₂O₃
• MW: 192.1714220047
• CID: 4903758
• Update Time: 2025-05-26

Methyl 2-cyano-3-hydroxypyridine-4-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-cyano-3-hydroxypyridine-4-acetate

• Inchi： 1S/C9H8N2O3/c1-14-8(12)4-6-2-3-11-7(5-10)9(6)13/h2-3,13H,4H2,1H3
• InChI Key： YZMZKQHKMHCNCJ-UHFFFAOYSA-N
• SMILES： O(C)C(CC1C=CN=C(C#N)C=1O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 258
• XLogP3: 0.9
• Topological Polar Surface Area: 83.2

Additional information on Methyl 2-cyano-3-hydroxypyridine-4-acetate

Methyl 2-cyano-3-hydroxypyridine-4-acetate: A Comprehensive Overview

Methyl 2-cyano-3-hydroxypyridine-4-acetate, with the CAS number 1804408-41-0, is a versatile organic compound that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and materials science. This compound is characterized by its unique structure, which combines a pyridine ring with cyano and hydroxyl substituents, making it a valuable building block for various chemical transformations. The compound's molecular formula is C₉H₉N₃O₃, and its molecular weight is approximately 215.19 g/mol. The compound's structure is further highlighted by the presence of an acetate group at the 4-position of the pyridine ring, which contributes to its reactivity and solubility properties.

The synthesis of Methyl 2-cyano-3-hydroxypyridine-4-acetate can be achieved through a variety of methods, including nucleophilic substitution, condensation reactions, and oxidation processes. Recent studies have focused on optimizing these synthetic pathways to enhance yield and purity. For instance, researchers have explored the use of microwave-assisted synthesis to accelerate reaction times while maintaining high product quality. This approach has proven particularly effective in producing the compound in large quantities for industrial applications.

The compound's physical properties are highly relevant to its applications. Its melting point is approximately 155°C, and it exhibits good solubility in common organic solvents such as dichloromethane and acetonitrile. These properties make it an ideal candidate for use in various chemical reactions, including those requiring precise control over reaction conditions. Additionally, the compound's UV-Vis spectrum has been studied extensively, revealing strong absorption bands in the visible region, which suggests potential applications in optoelectronic materials.

In terms of biological activity, Methyl 2-cyano-3-hydroxypyridine-4-acetate has demonstrated promising results in preliminary pharmacological studies. Researchers have investigated its potential as an anti-inflammatory agent, where it has shown moderate activity against cyclooxygenase enzymes. Furthermore, studies on its antioxidant properties have revealed that the compound can effectively scavenge free radicals, making it a potential candidate for use in cosmetic formulations aimed at skin protection.

The compound's application in drug design has also been explored. Its pyridine ring serves as a scaffold for attaching various functional groups, enabling the creation of bioactive molecules with diverse pharmacological profiles. For example, recent research has focused on modifying the cyano group to enhance the compound's bioavailability and selectivity towards specific biological targets. These modifications have led to the development of novel analogs with improved therapeutic potential.

In addition to its role in medicinal chemistry, Methyl 2-cyano-3-hydroxypyridine-4-acetate has found applications in materials science. Its ability to form coordination complexes with transition metals has been leveraged in the development of new catalysts for organic transformations. For instance, researchers have reported the use of this compound as a ligand in palladium-catalyzed cross-coupling reactions, where it significantly enhances catalytic efficiency.

The compound's environmental impact has also been a topic of interest. Studies have shown that Methyl 2-cyano-3-hydroxypyridine-4-acetate is biodegradable under aerobic conditions, making it a more sustainable option compared to some other synthetic compounds. However, further research is needed to fully understand its long-term environmental effects and to develop strategies for minimizing any potential ecological risks.

In conclusion, Methyl 2-cyano-3-hydroxypyridine-4-acetate (CAS No: 1804408-41-0) is a multifaceted compound with a wide range of applications across various scientific disciplines. Its unique structure and favorable physical properties make it an invaluable tool in organic synthesis, drug discovery, and materials science. As research continues to uncover new insights into its potential uses and optimizations, this compound is poised to play an even more significant role in advancing modern chemistry and related fields.